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Compound of Interest

Compound Name: Acid Red 26

Cat. No.: B1679045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Acid Red 26, also known as Ponceau 2R or C.I. 16150, is a synthetic azo dye with historical

use in histology and various industries.[1] This technical guide provides a comprehensive

overview of the available toxicological data and essential safety handling procedures for Acid
Red 26. It is intended to serve as a critical resource for researchers, scientists, and drug

development professionals who may handle or encounter this compound. This document

summarizes the known hazards, including its classification as a suspected carcinogen and its

mutagenic potential, and outlines detailed experimental protocols for key toxicological assays.

Due to a notable lack of quantitative acute toxicity data, this guide also highlights existing data

gaps to inform future research and risk assessment efforts.

Chemical and Physical Properties
Acid Red 26 is a red azo dye that typically exists as a disodium salt.[2] It is soluble in water

and slightly soluble in ethanol.[2]
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Property Value Reference

Synonyms

Ponceau 2R, Xylidine

Ponceau, Ponceau G, Red R,

Food Red 5, C.I. 16150

[1]

CAS Number 3761-53-3 [3]

Molecular Formula C₁₈H₁₄N₂Na₂O₇S₂

Molecular Weight 480.42 g/mol

Appearance
Dark red crystals or red

powder

Solubility
Soluble in water, slightly

soluble in ethanol

Melting Point >300 °C

Toxicological Data
The toxicological profile of Acid Red 26 indicates potential for significant health hazards,

primarily related to carcinogenicity and genotoxicity. However, there is a notable lack of

comprehensive data on its acute toxicity.

Acute Toxicity
Data on the acute toxicity of Acid Red 26 is limited. Most safety data sheets report "no data

available" for oral, dermal, and inhalation LD50/LC50 values in standard laboratory animals.
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Endpoint Species Route Value Reference

LD50 Rat Oral 23160 mg/kg

LD50 Not available Dermal No data available

LC50 Not available Inhalation No data available

LC50
Zebrafish

(larvae)
Immersion

2800 µg/mL

(induces

mortality)

Note: The single oral LD50 value for rats suggests a low order of acute toxicity by ingestion.

However, the lack of corroborating studies necessitates a cautious approach to handling.

Carcinogenicity
Acid Red 26 is classified as "Possibly carcinogenic to humans" (Group 2B) by the International

Agency for Research on Cancer (IARC). This classification is based on sufficient evidence of

carcinogenicity in experimental animals. It is also listed under California's Proposition 65 as a

chemical known to cause cancer.

Genotoxicity
There is evidence to suggest that Acid Red 26 is mutagenic. Studies have shown equivocal

evidence for mutagenicity in the Ames test (histidine reversion) and it has been shown to

increase sister chromatid exchange in mouse bone marrow cells.

Safety and Handling
Given the toxicological profile of Acid Red 26, particularly its suspected carcinogenicity, strict

adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1679045?utm_src=pdf-body
https://www.benchchem.com/product/b1679045?utm_src=pdf-body
https://www.benchchem.com/product/b1679045?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Specification

Eye/Face Protection Wear tightly fitting safety goggles.

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile) and

a lab coat.

Respiratory Protection
Use a NIOSH-approved respirator with an

appropriate particulate filter if dust is generated.

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation of dust. Avoid contact with skin and eyes.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Accidental Release Measures
In the event of a spill, a clear and systematic approach is necessary to ensure safety and

minimize environmental contamination.
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use absorbent pads or sand)

Carefully Collect Spilled Material
(Avoid generating dust)

Decontaminate the Area
(Soap and water solution)

Dispose of Waste
(In a sealed, labeled container according to regulations)

Report the Incident
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Exposure

Prepare Bacterial Strains
(e.g., Salmonella typhimurium)

Mix Bacteria + Test Compound Mix Bacteria + Test Compound + S9 Mix

Prepare S9 Mix
(for metabolic activation)

Prepare Test Compound
(Acid Red 26 at various concentrations)

Plate on Minimal Glucose Agar

Incubate at 37°C for 48-72 hours

Count Revertant Colonies

Analyze Data
(Compare to controls)
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Select Animals
(e.g., Mice or Rats)

Administer Acid Red 26
(Multiple dose levels)

Collect Bone Marrow or Peripheral Blood
(At specified time points)

Prepare and Stain Slides

Microscopic Analysis
(Score micronucleated erythrocytes)

Statistical Analysis
(Compare treated to control groups)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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